Cas no 547718-92-3 (Bis(trifluoromethylsulfonyl)azanide;1-hexyl-3-methylpyridin-1-ium)

• Product Name: Bis(trifluoromethylsulfonyl)azanide;1-hexyl-3-methylpyridin-1-ium
• CAS No: 547718-92-3
• MF: C₁₄H₂₀F₆N₂O₄S₂
• MW: 458.440022468567
• CID: 2191623
• Update Time: 2023-08-06

Bis(trifluoromethylsulfonyl)azanide;1-hexyl-3-methylpyridin-1-ium Chemical and Physical Properties

Names and Identifiers

• N-hexyl-3-metylpyridinium bis((trifluoromethyl)sulfonyl)imide
• 1-Hexyl-3-methyl-pyridinium 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide
• N-hexyl-3-methylpyridinium bis[(trifluoromethyl)sulfonyl]imide
• 1-Hexyl-3-methylpyridin-1-ium bis((trifluoromethyl)sulfonyl)amide
• Bis(trifluoromethylsulfonyl)azanide;1-hexyl-3-methylpyridin-1-ium

• Inchi： 1S/C12H20N.C2F6NO4S2/c1-3-4-5-6-9-13-10-7-8-12(2)11-13;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h7-8,10-11H,3-6,9H2,1-2H3;/q+1;-1
• InChI Key： BTILDMKCQRWRPS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[N+]1(C=CC=C(C)C=1)CCCCCC

Computed Properties

• Exact Mass: 458.07686844 g/mol
• Monoisotopic Mass: 458.07686844 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 458.4
• Topological Polar Surface Area: 89.9